Cas no 2679929-02-1 ((3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid)

• Product Name: (3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid
• CAS No: 2679929-02-1
• MF: C₁₃H₁₄F₃NO₄
• MW: 305.249774456024
• CID: 6335987
• PubChem ID: 165914516
• Update Time: 2025-06-14

(3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679929-02-1
• (3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid
• EN300-7160599

• Inchi： 1S/C13H14F3NO4/c14-13(15,16)12(20)17-10(6-11(18)19)8-21-7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,17,20)(H,18,19)/t10-/m1/s1
• InChI Key： PQLKNUPTPFIWTQ-SNVBAGLBSA-N
• SMILES： FC(C(N[C@H](CC(=O)O)COCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 305.08749241g/mol
• Monoisotopic Mass: 305.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid

Comprehensive Overview of (3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid (CAS No. 2679929-02-1)

(3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid (CAS No. 2679929-02-1) is a chiral organic compound with significant applications in pharmaceutical synthesis and biochemical research. This compound features a benzyloxy group and a trifluoroacetamido moiety, which contribute to its unique reactivity and utility in asymmetric synthesis. The (3R) configuration underscores its stereospecificity, making it valuable for designing enantioselective catalysts and intermediates in drug development.

In recent years, the demand for chiral building blocks like (3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid has surged due to advancements in targeted drug delivery and precision medicine. Researchers frequently search for "chiral synthesis techniques" or "trifluoroacetamido derivatives in drug design," reflecting the compound's relevance in modern medicinal chemistry. Its benzyl-protected hydroxyl group also makes it a versatile intermediate for peptide coupling and prodrug formulation.

The compound's CAS No. 2679929-02-1 is often cross-referenced in databases for high-purity chemical standards, particularly in studies involving enzyme inhibition or receptor binding assays. Its trifluoroacetyl group enhances metabolic stability, a feature highly sought after in the development of long-acting therapeutics. This aligns with trending topics like "improving drug half-life" and "biostable molecular scaffolds," which dominate academic and industrial discussions.

From a synthetic perspective, (3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid is synthesized via stereocontrolled reactions, often employing asymmetric hydrogenation or enzymatic resolution. These methods are frequently queried in search engines under terms like "green chemistry in chiral synthesis" or "scalable enantioselective processes," highlighting the intersection of sustainability and efficiency in chemical production.

In analytical applications, the compound's UV-active benzyl group facilitates detection in HPLC and LC-MS workflows, addressing common laboratory challenges such as "trace impurity analysis" and "column selection for polar compounds." Its compatibility with solid-phase synthesis further expands its utility in combinatorial chemistry, a field gaining traction due to its role in accelerating drug discovery.

Regulatory and safety profiles of 2679929-02-1 are meticulously documented, with emphasis on non-hazardous handling protocols and storage stability. These aspects resonate with queries like "safe handling of fluorinated compounds" or "bench-stable chiral reagents," reflecting the industry's focus on operational safety and reagent longevity.

In conclusion, (3R)-4-(benzyloxy)-3-(trifluoroacetamido)butanoic acid exemplifies the convergence of structural elegance and functional versatility in modern chemistry. Its applications span from small-molecule drug development to bioconjugation strategies, cementing its status as a cornerstone in both academic and industrial research landscapes.